Cas no 1019632-18-8 ((3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine)

• Product Name: (3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine
• CAS No: 1019632-18-8
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• MDL: MFCD11145600
• CID: 5175930
• PubChem ID: 43195185
• Update Time: 2026-03-04

(3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanamine, N-(1,2-dimethylpropyl)-
• (3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine

• MDL： MFCD11145600
• Inchi： 1S/C11H19NS/c1-9(2)10(3)12-7-6-11-5-4-8-13-11/h4-5,8-10,12H,6-7H2,1-3H3
• InChI Key： JHAZISJORYLINQ-UHFFFAOYSA-N
• SMILES： C1(CCNC(C)C(C)C)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine

Introduction to (3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine and Its Significance in Modern Chemical Research

(3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine, with the CAS number 1019632-18-8, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has opened new avenues in the development of novel therapeutic agents and materials. The compound's structure, featuring a 3-methylbutan-2-yl side chain and a thiophen-2-yl substituent, makes it a versatile building block for synthetic chemistry, particularly in the design of bioactive molecules.

The significance of this compound lies in its potential applications across various domains, including drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role as a precursor in the synthesis of complex organic molecules, which exhibit promising biological activities. The presence of both alkyl and aryl groups in its structure allows for diverse functionalization, making it an attractive candidate for further chemical exploration.

In the realm of pharmaceutical research, (3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. The thiophene ring, a common motif in many bioactive compounds, is known for its ability to interact with biological targets in specific ways. This property has led researchers to explore its derivatives as candidates for treating various diseases, including neurological disorders and infectious diseases.

One of the most compelling aspects of this compound is its role in the development of new synthetic methodologies. The combination of a flexible alkyl chain and a rigid heterocyclic ring provides a unique scaffold that can be modified to achieve specific biological outcomes. This has prompted chemists to develop innovative synthetic routes that leverage the reactivity of this molecule to produce complex structures efficiently.

The latest research in this field has demonstrated the utility of (3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine in the synthesis of novel ligands for metal-based drugs. These ligands have shown promise in targeting specific enzymes and receptors involved in disease pathways. The ability to fine-tune the structure of this compound allows researchers to optimize its binding properties, leading to more effective therapeutic agents.

Another area where this compound has made significant contributions is in the field of material science. The unique electronic properties of the thiophene ring make it an excellent candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells. Researchers have been exploring ways to incorporate this molecule into materials that can enhance the performance of these devices, paving the way for more efficient and sustainable technologies.

The synthesis of (3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine also presents interesting challenges that have driven innovation in synthetic chemistry. The need to achieve high yields and purity levels while maintaining functional group integrity has led to the development of new catalytic systems and reaction conditions. These advancements not only improve the efficiency of producing this compound but also set precedents for other complex molecules.

In conclusion, (3-methylbutan-2-yl)2-(thiophen-2-yl)ethylamine is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for researchers working on drug discovery, material science, and synthetic chemistry. As our understanding of its properties continues to grow, we can expect even more innovative applications to emerge from this versatile molecule.